Ferrous carbonate

• IUPAC Name: iron(2+);carbonate
• InChI: InChI=1S/CH2O3.Fe/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key: RAQDACVRFCEPDA-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[Fe+2]
• Molecular Formula: CFeO3
• DSSTOX Substance ID: DTXSID8052225
• Molecular Weight: 115.85 g/mol
• Physical Description: White or grey odorless solid, insoluble in water, soluble in acid; [Hawley]
• Solubility: 0.0067 G SOL IN 1 LITER OF WATER @ 25 °C; SOL IN CARBONIC ACID SOLUTION
• Density: 3.9 g/cu cm
• Color/Form: Precipitates as a white solid
• CAS RN: 563-71-3
• Melting Point: MP: Decomposes

Description

Ferrous carbonate, also known as Iron (II) carbonate, is a chemical compound with the formula FeCO3. It occurs naturally as the mineral siderite. At ordinary ambient temperatures, it is a green-brown ionic solid consisting of iron (II) cations Fe2+ and carbonate anions CO2−3.

Synthesis Analysis

Ferrous carbonate can be prepared by reacting solutions of two ions, such as iron (II) chloride and sodium carbonate. It can also be prepared from solutions of an iron (II) salt, such as iron (II) perchlorate, with sodium bicarbonate, releasing carbon dioxide. Care must be taken to exclude oxygen O2 from the solutions, because the Fe2+ ion is easily oxidized to Fe3+, especially at pH above 6.0.

Molecular Structure Analysis

The molecular structure of ferrous carbonate has been elucidated through studies focusing on related compounds and their reactions. For example, research on carbonate-containing green rusts, which are related to ferrous carbonate through oxidation processes, provides insights into the structural characteristics of iron-carbonate compounds.

Chemical Reactions Analysis

Ferrous carbonate undergoes various chemical reactions, particularly oxidation and reduction processes. The oxidation of ferrous carbonate in the presence of carbonate ions leads to the formation of carbonate green rust one, which can further oxidize into α-FeOOH goethite. These reactions are influenced by factors such as pH and the presence of other ions in solution.

Physical And Chemical Properties Analysis

Ferrous carbonate is a pale green, crystalline solid. It demonstrates low solubility in water, but it is soluble in mineral acids. It has a molar mass of about 115.85 g/mol. Its crystal structure is rhombohedral, similar to that of calcite and other carbonates.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Ferrous Carbonate (FeCO₃), focusing on six unique fields:

Catalytic Conversion to Higher Hydrocarbons

Ferrous carbonate has been explored for its catalytic properties, particularly in the conversion of CO₂ and H₂ into higher hydrocarbons under mild conditions. This process is significant for producing liquid fuels and other valuable hydrocarbons, which can be used as feedstocks in the chemical industry. .

Iron Supplementation in Animal Feed

Ferrous carbonate is used as an iron supplement in animal feed, particularly for adult animals. It helps in preventing iron deficiency and anemia, although it is noted to have lower bioavailability compared to other iron sources like ferrous sulfate. .

Geochemical Studies and Environmental Science

In geochemical research, ferrous carbonate plays a role in studying iron and carbon cycling in sedimentary environments. The formation and stability of siderite (FeCO₃) and chukanovite (Fe₂(CO₃)(OH)₂) are significant for understanding the geochemical processes in reducing environments. .

Fertilizer Production

Ferrous carbonate is utilized in the production of fertilizers. It provides a source of iron, which is an essential nutrient for plant growth. .

Steel Production

Ferrous carbonate serves as a raw material in the steel industry. It is used in the production of iron and steel, contributing to the overall efficiency and quality of the manufacturing process. .

Medical Applications

In the medical field, ferrous carbonate is used as an iron dietary supplement to treat anemia in humans. .

Mechanism of Action

Target of Action

Ferrous carbonate, also known as Iron (II) carbonate, is a chemical compound with the formula FeCO3 . It primarily targets the body’s iron metabolism, specifically the formation of red blood cells . Iron is a crucial component of hemoglobin, the protein in red blood cells responsible for carrying oxygen throughout the body .

Mode of Action

Ferrous carbonate interacts with its targets by supplying the body with iron, which is necessary for the production of hemoglobin . When ingested, ferrous carbonate is broken down in the stomach, releasing iron ions. These ions are then absorbed in the duodenum and upper jejunum of the small intestine . The iron is then incorporated into the hemoglobin molecule, enabling the red blood cells to carry oxygen.

Biochemical Pathways

The primary biochemical pathway affected by ferrous carbonate is the heme synthesis pathway. Iron is a key component of the heme molecule, which is part of hemoglobin . When there is an iron deficiency, the production of heme and, consequently, hemoglobin is reduced, leading to iron deficiency anemia . By providing a source of iron, ferrous carbonate helps to restore the normal function of this pathway.

Pharmacokinetics

The pharmacokinetics of ferrous carbonate involves its absorption, distribution, metabolism, and excretion (ADME). Iron from ferrous carbonate is absorbed in the duodenum and upper jejunum of the small intestine . The iron is then distributed throughout the body, primarily to the bone marrow, where it is used in the production of hemoglobin . Any excess iron is stored in the liver, spleen, and bone marrow .

Result of Action

The molecular effect of ferrous carbonate’s action is the restoration of normal hemoglobin levels in the blood, thereby correcting iron deficiency anemia . On a cellular level, the increased availability of iron allows for the production of healthy red blood cells capable of carrying sufficient oxygen to meet the body’s needs .

Action Environment

The action of ferrous carbonate can be influenced by various environmental factors. For instance, the presence of certain dietary components can affect the absorption of iron. Vitamin C enhances iron absorption, while substances like phytates (found in grains and legumes), polyphenols (found in some vegetables and tea), and calcium can inhibit iron absorption . Furthermore, the pH level of the stomach can impact the dissolution and absorption of ferrous carbonate, with a lower pH (more acidic conditions) generally promoting better absorption .

Safety and Hazards

Ferrous carbonate is slightly toxic; the probable oral lethal dose is between 0.5 and 5 g/kg. It should be regarded as a dermal and respiratory sensitizer due to the presence of nickel. It should be considered as irritant to skin and eyes and to the respiratory tract. The handling of this additive is considered to be a risk by inhalation.

Future Directions

Research on the conversion of ferrous carbonate or CO2 and hydrogen to higher hydrocarbons at low or ambient temperatures may create many energy and ecological benefits. This will make it possible to produce high-value products in an environmentally friendly manner using H2 derived from renewable energy, reduce energy consumption, decrease the dependence on fossil resources, and avoid over emission of CO2 in the conversion process.

Synthesis routes and methods I

Procedure details

Mixing of solution containing a carbonic acid, a hydrogencarbonic acid, or a carbonic acid and a hydrogencarbonic acid (solution A) and a solution containing iron and a partial hydrolyzate of casein (solution B) using hydrolyzates of casein prepared by partial hydrolysis of casein with a protease in advance to give a carbonic acid- and/or hydrogencarbonic acid-iron-partial hydrolyzates of casein complex. However, the molar concentration of iron ion in solution B is made 1/3 or less of those of a carbonic acid and a hydrogencarbonic acid ions dissolved in a mixed solution of A and B. The molar number of partial hydrolyzates of casein in solution B is adjusted to 11/1,000 molar number of iron ion in solution B calculated as casein before hydrolysis.

Synthesis routes and methods II

Procedure details

Simultaneous mixing of solution containing a carbonic acid, a hydrogencarbonic acid, or a carbonic acid and a hydrogencarbonic acid (solution A), a solution containing iron (solution B), and a solution of partial hydrolyzates of casein solution (solution C) using hydrolyzates of casein prepared by partial hydrolysis of casein with a protease in advance to give carbonic acid-and/or hydrogencarbonic acid-iron-partial hydrolyzates of casein complex of the present invention. However, the molar concentration of iron ion in solution B is made 1/3 or less of those of a carbonic acid and a hydrogencarbonic acid ions dissolved in a mixed solution of A, B and C, and molar number of partial hydrolyzates of casein in solution C is adjusted to 11/1,000 molar number of iron ion in solution B calculated as casein before partial hydrolysis.